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molecular formula C8H11ClN2O2 B1610824 (4-Hydrazinophenyl)acetic acid hydrochloride CAS No. 65476-32-6

(4-Hydrazinophenyl)acetic acid hydrochloride

Cat. No. B1610824
CAS RN: 65476-32-6
M. Wt: 202.64 g/mol
InChI Key: QBSIFZWYKGBSFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05744466

Procedure details

To a solution containing conc. HCl (76 ml) and 4-amino phenylacetic acid (10 g: 66 mmol) at 4° C. was added a solution of sodium nitrite (4.56 g; 55 mmol) in water (10 ml) dropwise, while maintaining the temperature at 0° to 4° C. The mixture was stirred for 30 minutes and added to a cold (0° C.) solution of SnCl2 (74.5 g 331 mmol) in conc. HCl (50 ml). The mixture was left to warm to room temperature overnight. The precipitate formed was filtered and washed withwater (50 ml), 50% aq. HCl (50 ml), water (50 ml) and ether (2×50 ml). The solid was dried in vacuo to give the product 13 g. M.pt. 220°-223° C. dec. MS. 166(M+) 151, 135, 121 NMR [360 Mz, 1H]ppm 3.5 (s,2H) 6.9 (d,2H) 7.1 (d, 2H), 10.7 (bs).
Name
sodium nitrite
Quantity
4.56 g
Type
reactant
Reaction Step One
Name
water
Quantity
10 mL
Type
solvent
Reaction Step One
Name
SnCl2
Quantity
74.5 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
4-amino phenylacetic acid
Quantity
10 g
Type
reactant
Reaction Step Three
Name
HCl
Quantity
76 mL
Type
solvent
Reaction Step Three
Name
product

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][C:9]([OH:11])=[O:10])=[CH:4][CH:3]=1.[N:12]([O-])=O.[Na+].[Cl:16][Sn]Cl>O.Cl>[ClH:16].[NH:1]([C:2]1[CH:3]=[CH:4][C:5]([CH2:8][C:9]([OH:11])=[O:10])=[CH:6][CH:7]=1)[NH2:12] |f:1.2,6.7|

Inputs

Step One
Name
sodium nitrite
Quantity
4.56 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
10 mL
Type
solvent
Smiles
O
Step Two
Name
SnCl2
Quantity
74.5 g
Type
reactant
Smiles
Cl[Sn]Cl
Name
HCl
Quantity
50 mL
Type
solvent
Smiles
Cl
Step Three
Name
4-amino phenylacetic acid
Quantity
10 g
Type
reactant
Smiles
NC1=CC=C(C=C1)CC(=O)O
Name
HCl
Quantity
76 mL
Type
solvent
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
while maintaining the temperature at 0° to 4° C
WAIT
Type
WAIT
Details
The mixture was left
CUSTOM
Type
CUSTOM
Details
The precipitate formed
FILTRATION
Type
FILTRATION
Details
was filtered
WASH
Type
WASH
Details
washed withwater (50 ml), 50% aq. HCl (50 ml), water (50 ml) and ether (2×50 ml)
CUSTOM
Type
CUSTOM
Details
The solid was dried in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
Name
product
Type
product
Smiles
Cl.N(N)C1=CC=C(C=C1)CC(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 13 g
YIELD: CALCULATEDPERCENTYIELD 116.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.